Cas no 98690-27-8 (2,4-Imidazolidinedione,1,1'-[iminobis(2,1-ethanediylimino-2,1-ethanediyl)]bis- (9CI))

• Product Name: 2,4-Imidazolidinedione,1,1'-[iminobis(2,1-ethanediylimino-2,1-ethanediyl)]bis- (9CI)
• CAS No: 98690-27-8
• MF: C₁₄H₂₅N₇O₄
• MW: 355.392802000046
• CID: 811616
• PubChem ID: 113499
• Update Time: 2025-04-19

2,4-Imidazolidinedione,1,1'-[iminobis(2,1-ethanediylimino-2,1-ethanediyl)]bis- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2,4-Imidazolidinedione,1,1'-[iminobis(2,1-ethanediylimino-2,1-ethanediyl)]bis- (9CI)
• 1,1'-[iminobis(ethane-2,1-diyliminoethane-2,1-diyl)]bisimidazolidine-2,4-dione
• 1-[2-[2-[2-[2-(2,4-dioxoimidazolidin-1-yl)ethylamino]ethylamino]ethylamino]ethyl]imidazolidine-2,4-dione
• S5X9M65GHX
• 1,1'-(((Azanediylbis(ethane-2,1-diyl))bis(azanediyl))bis(ethane-2,1-diyl))bis(imidazolidine-2,4-dione)
• 1-(2-(2-(2-(2-(2,4-DIOXOIMIDAZOLIDIN-1-YL)ETHYLAMINO)ETHYLAMINO)ETHYLAMINO)ETHYL)IMIDAZOLIDINE-2,4-DIONE
• 98690-27-8
• DTXSID00243778
• 1,1'-(Iminobis(ethane-2,1-diyliminoethane-2,1-diyl))bisimidazolidine-2,4-dione
• UNII-S5X9M65GHX
• NS00066358
• EINECS 308-860-1

• Inchi： 1S/C14H25N7O4/c22-11-9-20(13(24)18-11)7-5-16-3-1-15-2-4-17-6-8-21-10-12(23)19-14(21)25/h15-17H,1-10H2,(H,18,22,24)(H,19,23,25)
• InChI Key： ROKGZEFEAXCPAT-UHFFFAOYSA-N
• SMILES： O=C1NC(CN1CCNCCNCCNCCN1C(NC(C1)=O)=O)=O

Computed Properties

• Exact Mass: 355.197
• Monoisotopic Mass: 355.197
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 12
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.2
• Topological Polar Surface Area: 135Ų

Experimental Properties

• Density: 1.284
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.548